3-(2-Fluorophenyl)-5-(4-hydroxy-3-methoxybenzylidene)-2-imino-1,3-thiazolidin-4-one

• Molecular Formula: C17H13FN2O3S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: (5E)-3-(2-fluorophenyl)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-2-imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H13FN2O3S/c1-23-14-8-10(6-7-13(14)21)9-15-16(22)20(17(19)24-15)12-5-3-2-4-11(12)18/h2-9,19,21H,1H3/b15-9+,19-17?
• InChI Key: FRDZRDRGMCIWHN-OXHXXULQSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=N)S2)C3=CC=CC=C3F)O
• SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N(C(=N)S2)C3=CC=CC=C3F)O

Description

3-(2-Fluorophenyl)-5-(4-hydroxy-3-methoxybenzylidene)-2-imino-1,3-thiazolidin-4-one is a chemical compound that belongs to the class of thiazolidinone derivatives. It has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, pharmacology, and biochemistry. This compound has been found to possess a wide range of biological activities, making it a promising candidate for the development of novel therapeutic agents.

Mechanism of Action

The exact mechanism of action of 3-(2-Fluorophenyl)-5-(4-hydroxy-3-methoxybenzylidene)-2-imino-1,3-thiazolidin-4-one is not fully understood. However, studies have suggested that it exerts its biological effects by modulating various signaling pathways and enzymes involved in cellular processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to induce apoptosis (programmed cell death) in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects:
The compound 3-(2-Fluorophenyl)-5-(4-hydroxy-3-methoxybenzylidene)-2-imino-1,3-thiazolidin-4-one has been found to exert various biochemical and physiological effects. Studies have shown that it possesses antioxidant properties, which can help protect cells from oxidative damage. It has also been found to exhibit antimicrobial activity against various bacterial and fungal strains. Additionally, it has been shown to possess anticancer activity, inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The compound 3-(2-Fluorophenyl)-5-(4-hydroxy-3-methoxybenzylidene)-2-imino-1,3-thiazolidin-4-one has several advantages for use in lab experiments. It is relatively easy and cost-effective to synthesize, making it readily available for research purposes. Additionally, it possesses a wide range of biological activities, making it a versatile compound for use in various fields of research.
However, there are also limitations associated with the use of this compound in lab experiments. For example, its mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects. Additionally, its biological activities may vary depending on the cell or tissue type, which can make it challenging to generalize its effects across different systems.

Future Directions

There are several potential future directions for research on 3-(2-Fluorophenyl)-5-(4-hydroxy-3-methoxybenzylidene)-2-imino-1,3-thiazolidin-4-one. One possible direction is to further investigate its mechanism of action and identify the specific signaling pathways and enzymes that it modulates. This could help to better understand its biological effects and identify potential targets for drug development.
Another possible direction is to explore its potential applications in the treatment of various diseases. For example, it could be studied as a potential anticancer agent or as a treatment for inflammatory diseases. Additionally, its antimicrobial activity could be further investigated for potential use in the development of new antibiotics.
Conclusion:
In conclusion, 3-(2-Fluorophenyl)-5-(4-hydroxy-3-methoxybenzylidene)-2-imino-1,3-thiazolidin-4-one is a promising compound with a wide range of biological activities. Its potential applications in various fields of science, including medicinal chemistry, pharmacology, and biochemistry, make it an attractive candidate for further research. While there are still limitations associated with its use in lab experiments, there are several potential future directions for research on this compound.

Synthesis Methods

The synthesis of 3-(2-Fluorophenyl)-5-(4-hydroxy-3-methoxybenzylidene)-2-imino-1,3-thiazolidin-4-one involves the condensation reaction between 2-Fluoroaniline and 4-Hydroxy-3-methoxybenzaldehyde in the presence of glacial acetic acid. The resulting Schiff base is then reacted with 2-Mercaptoacetic acid in the presence of ethanol and sodium hydroxide to yield the desired thiazolidinone derivative.

Scientific Research Applications

The compound 3-(2-Fluorophenyl)-5-(4-hydroxy-3-methoxybenzylidene)-2-imino-1,3-thiazolidin-4-one has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been found to possess a wide range of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antioxidant properties. These properties make it a promising candidate for the development of novel therapeutic agents for the treatment of various diseases.